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Compound of Interest

2-(2,6-Difluorophenyl)ethan-1-
Compound Name:

amine
CAS No.: 17291-90-6
Cat. No.: B100574

Get Quote

Executive Summary

(S)-1-(2,6-Difluorophenyl)ethanamine (CAS: 1309598-68-2, HCI salt) is a critical chiral building
block, notably serving as a pharmacophore in next-generation kinase inhibitors (e.qg.,
ALK/ROSL1 inhibitors similar to Crizotinib intermediates) and other CNS-active agents.

Synthesizing this motif is non-trivial due to the 2,6-difluoro substitution pattern. The ortho-
fluorine atoms create significant steric hindrance and electronic deactivation at the carbonyl
center, making standard reductive aminations sluggish or prone to low enantioselectivity.

This guide details three validated pathways, prioritized by scale and reliability:

e Ellman’s Sulfinamide Auxiliary (Primary Recommendation): Highest predictability and
enantiomeric excess (ee >98%) for lab-to-pilot scale.

» Biocatalytic Transamination (Green Route): Ideal for manufacturing scale, offering 100%
theoretical yield.

o Classical Resolution (Legacy Route): A cost-effective fallback using chiral acids.
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Part 1: Chemical Synthesis — The Ellman Auxiliary
Route

Rationale: The condensation of (S)-tert-butanesulfinamide with 2,6-difluoroacetophenone
overcomes the steric barrier of the ortho-fluorines. The bulky tert-butyl group on the auxiliary
directs the hydride addition with high facial selectivity.

Mechanism & Stereochemistry

To obtain the (S)-amine, we must utilize (S)-(-)-2-methyl-2-propanesulfinamide.

¢ Rule: For aryl methyl ketones, condensation with (S)-sulfinamide yields the (S)-imine.
Reduction with NaBH4 proceeds via a cyclic transition state (or open TS depending on
conditions) that generally favors the (S)-diastereomer (retention of configuration relative to
the auxiliary's induction model).

Protocol

Step 1: Condensation (Imine Formation)

e Reagents: 2,6-Difluoroacetophenone (1.0 eq), (S)-(-)-2-methyl-2-propanesulfinamide (1.1
eq), Titanium(1V) ethoxide (Ti(OEt)a, 2.0 eq).

e Solvent: Dry THF (0.5 M).

e Procedure:
o Charge a flame-dried flask with (S)-sulfinamide and 2,6-difluoroacetophenone under Na.
o Add THF, followed by the dropwise addition of Ti(OEt)a.

o Heat to reflux (65—70 °C) for 16—24 hours. Note: The 2,6-difluoro group retards rate;
monitor by TLC/LCMS until ketone is <5%.

o Workup: Cool to RT. Pour into brine with vigorous stirring. Filter the resulting titanium oxide
slurry through Celite. Wash the cake with EtOAc.
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o Purification: Silica gel chromatography (Hexanes/EtOAc) to yield the (S)-N-sulfinyl
ketimine.

Step 2: Diastereoselective Reduction
» Reagents: (S)-N-sulfinyl ketimine (1.0 eq), NaBHa (2.0 eq).
e Solvent: THF/MeOH (9:1) at -48 °C to -78 °C.

e Procedure:

[e]

Dissolve the ketimine in dry THF and cool to -48 °C.

o

Add NaBHa solid in one portion (or as a solution in MeOH).

[¢]

Stir at -48 °C for 3-5 hours. Crucial: Low temperature maximizes diastereoselectivity (dr).

[e]

Quench: Slowly add saturated NH4Cl. Warm to RT.

[e]

Extract with EtOAc, dry over Na2SOa, and concentrate.
o QC Point: Check diastereomeric ratio (dr) by *H NMR. Expect >95:5 dr.
Step 3: Cleavage (Deprotection)
» Reagents: 4M HCI in Dioxane (or MeOH).
e Procedure:

Dissolve the sulfinamide intermediate in MeOH.

o

[¢]

Add 4M HCI in Dioxane (4.0 eq). Stir at RT for 1 hour.

[e]

Concentrate to dryness.[1] Triturate the solid with Et2O to remove sulfur byproducts.

[e]

Product: (S)-1-(2,6-Difluorophenyl)ethanamine hydrochloride (White solid).

Part 2: Biocatalytic Transamination (Scale-Up)
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Rationale: Transaminases (ATAs) can convert the ketone directly to the chiral amine in a single
step with 100% theoretical yield, bypassing the need for heavy metals (Ti) and chiral
auxiliaries.

System Design

e Enzyme: w-Transaminase (Screening required: Codexis ATA-113, ATA-117, or Johnson
Matthey variants specific for ortho-substituted ketones).

o Amine Donor: Isopropylamine (IPM) is preferred as it generates acetone, which is volatile
and easily removed to drive equilibrium.

o Cofactor: Pyridoxal-5'-phosphate (PLP).

Workflow Diagram
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Caption: Biocatalytic transamination pathway utilizing isopropylamine as a sacrificial donor to
drive equilibrium toward the chiral amine.

Part 3: Comparative Analysis & Data
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Ellman Auxiliary Biocatalytic Classical
Parameter . .
Route Transamination Resolution
) 2 (Racemic Synth +
Step Count 3 (Linear) 1 (Convergent) ]
Resolution)
] 85-95% (Enzyme < 35% (Max 50%
Yield (Overall) 65—-75% )
dependent) theoretical)
_ _ > 99% ee (after
Enantiomeric Excess > 08% ee >09% ee o
recrystallization)
) Chiral Sulfinamide & Enzyme development  Yield loss (discarding
Cost Driver . '
Ti(OEt)4 time 50%)
- High (Pilot plant Very High (Green ) )
Scalability ) Low (Labor intensive)
ready) manufacturing)

Part 4: Quality Control & Analytical Methods

1.

Enantiomeric Excess (HPLC)

Column: Chiralcel OD-H or AD-H (4.6 x 250 mm).

Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).
Flow Rate: 0.5 mL/min.

Detection: UV @ 254 nm.

Retention Times: (S)-isomer typically elutes after (R)-isomer on OD-H (Must verify with

racemic standard).
. Optical Rotation
Specification:

to

(c=1, MeOH) for the (S)-isomer (Value to be confirmed against specific salt form).
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Part 5: Visual Synthesis Logic (Elilman Route)
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Caption: Step-wise workflow for the Ellman auxi
diastereoselective reduction step.

liary synthesis, highlighting the critical
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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